
Aranorosin: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aranorosin
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Aranorosin is a structurally complex natural product isolated from the fungus

Pseudoarachniotus roseus. It has garnered significant interest within the scientific community

due to its diverse biological activities, including potent antifungal, antibacterial, and anticancer

properties. This technical guide provides a comprehensive overview of the chemical structure

and physicochemical properties of Aranorosin. It further details its mechanisms of action,

primarily focusing on its role as an inhibitor of the anti-apoptotic protein Bcl-2 and the bacterial

enzyme AAC(6')/APH(2''). This document summarizes available quantitative data on its

biological activity, provides detailed experimental protocols for its synthesis and isolation, and

presents visual representations of its known signaling pathways and mechanisms of action to

facilitate further research and drug development efforts.

Chemical Structure and Physicochemical Properties
Aranorosin is a polyketide-derived metabolite characterized by a unique and highly

oxygenated tetracyclic core.

Chemical Structure:

IUPAC Name: (2E,4E,6R)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-hydroxy-6-oxospiro[4,8-

dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide[1]
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Molecular Formula: C23H33NO6[1]

Canonical SMILES: CCCCCC--INVALID-LINK-

-/C=C(\C)/C=C/C(=O)N[C@H]1CC2([C@@H]3--INVALID-LINK--C(=O)

[C@@H]4[C@H]2O4)O[C@H]1O[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Aranorosin.

Property Value Source

Molecular Weight 419.5 g/mol --INVALID-LINK--

XLogP3 3.6 --INVALID-LINK--

Hydrogen Bond Donor Count 2 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
6 --INVALID-LINK--

Rotatable Bond Count 6 --INVALID-LINK--

Exact Mass 419.230788 g/mol --INVALID-LINK--

Monoisotopic Mass 419.230788 g/mol --INVALID-LINK--

Topological Polar Surface Area 94.2 Å² --INVALID-LINK--

Heavy Atom Count 30 --INVALID-LINK--

Formal Charge 0 --INVALID-LINK--

Complexity 726 --INVALID-LINK--

Biological Activity and Quantitative Data
Aranorosin exhibits a broad spectrum of biological activities. While comprehensive tabular

data on its IC50 and MIC values are not readily available in single public sources, the following

sections summarize the reported activities.
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Anticancer Activity
Aranorosin has been identified as an inhibitor of the anti-apoptotic function of Bcl-2, a key

regulator of apoptosis.[2] This activity suggests its potential as a therapeutic agent against

cancers that overexpress Bcl-2. A synthetic derivative of Aranorosin, K050, has been shown to

induce apoptosis in a Bcl-2-overexpressing cell line at sub-micromolar concentrations when

used in combination with an anti-Fas antibody.[2]

Table 1: Anticancer Activity of Aranorosin and its Derivatives (Qualitative Data)

Compound Target Effect Cell Line
Concentrati
on

Source

Aranorosin

Anti-apoptotic

function of

Bcl-2

Inhibition - -

K050

(Aranorosin

derivative)

Anti-apoptotic

function of

Bcl-2

Apoptosis

induction (in

combination

with anti-Fas

antibody)

Bcl-2

overexpressi

ng cells

Sub-

micromolar

Antimicrobial Activity
Aranorosin has demonstrated both antifungal and antibacterial properties. It was initially

isolated and characterized as a novel antifungal antibiotic from Pseudoarachniotus roseus.

Furthermore, it has been shown to circumvent arbekacin resistance in Methicillin-resistant

Staphylococcus aureus (MRSA) by inhibiting the bifunctional enzyme AAC(6')/APH(2'').

Table 2: Antimicrobial Activity of Aranorosin (Qualitative Data)
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Activity Organism Mechanism Source

Antifungal Various fungi Not specified

Antibacterial

(Resistance reversal)

Methicillin-resistant

Staphylococcus

aureus (MRSA)

Inhibition of

AAC(6')/APH(2'')

Experimental Protocols
Total Synthesis of Aranorosin
The total synthesis of Aranorosin is a complex, multi-step process. While a complete, detailed

protocol is extensive and can be found in specialized organic chemistry literature, a general

workflow is presented below. Several synthetic routes have been reported, often employing key

steps such as asymmetric dihydroxylation, epoxidation, and various coupling reactions to

construct the complex tetracyclic core and the side chain.

Commercially Available Starting Materials

Side Chain Synthesis

Tetracyclic Core Precursor Synthesis

Coupling of Side Chain and Core Precursor Late-Stage Functional Group Manipulations Aranorosin

Click to download full resolution via product page

A generalized workflow for the total synthesis of Aranorosin.

Isolation of Aranorosin from Pseudoarachniotus roseus
The isolation of Aranorosin from its natural source involves fermentation of the fungus

followed by extraction and purification of the metabolite.
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Inoculation of Pseudoarachniotus roseus

Fermentation in a suitable culture medium

Harvesting of mycelium and culture broth

Solvent Extraction of the crude product

Chromatographic Purification (e.g., Silica Gel Chromatography)

Pure Aranorosin

Click to download full resolution via product page

A typical workflow for the isolation of Aranorosin.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of Aranorosin against various microbial strains can be determined using standard

broth microdilution or agar dilution methods.

Prepare serial dilutions of Aranorosin Inoculate with a standardized microbial suspension Incubate under appropriate conditions Visually or spectrophotometrically assess for growth inhibition Determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page
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A generalized workflow for determining the MIC of Aranorosin.

Signaling Pathways and Mechanisms of Action
Inhibition of Bcl-2 and Induction of Apoptosis
Aranorosin's anticancer activity is, at least in part, attributed to its ability to inhibit the anti-

apoptotic protein Bcl-2. By binding to Bcl-2, Aranorosin disrupts its function of sequestering

pro-apoptotic proteins like Bax and Bak. This leads to the activation of the intrinsic apoptotic

pathway, characterized by the loss of mitochondrial membrane potential, release of cytochrome

c, and subsequent activation of caspase-9 and the executioner caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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